Cas no 2168083-50-7 (2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-6-ol)

• Product Name: 2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-6-ol
• CAS No: 2168083-50-7
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 6212287
• PubChem ID: 165494784
• Update Time: 2025-06-10

2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-6-ol
• 2168083-50-7
• EN300-1274782
• 2-amino-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-ol

• Inchi： 1S/C6H10N4O/c7-6-8-5-2-1-4(11)3-10(5)9-6/h4,11H,1-3H2,(H2,7,9)
• InChI Key： GSAXWQDPEFWLAU-UHFFFAOYSA-N
• SMILES： OC1CN2C(CC1)=NC(N)=N2

Computed Properties

• Exact Mass: 154.08546096g/mol
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 77Ų

Additional information on 2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-6-ol

Introduction to 2-amino-5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-6-ol (CAS No. 2168083-50-7)

2-amino-5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-6-ol, with the CAS number 2168083-50-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines and exhibits unique structural and chemical properties that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

2-amino-5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-6-ol is characterized by its distinctive triazolopyridine core. The molecule consists of a six-membered pyridine ring fused with a five-membered triazole ring at the 1 and 5 positions. The presence of an amino group at the 2-position and a hydroxyl group at the 6-position imparts specific reactivity and solubility properties to the compound. These functional groups play a crucial role in its biological activities and interactions with biological targets.

The molecular formula of 2-amino-5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-6-ol is C₉H₉N₅O₂, with a molecular weight of approximately 203.19 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point ranges from 190 to 193°C.

Synthesis Methods

The synthesis of 2-amino-5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-6-ol has been explored through various routes in the literature. One common method involves the reaction of 6-chloro-5H-[1,2]triazolo[1,5-a]pyridine with ammonia in an appropriate solvent under controlled conditions. Another approach utilizes a multistep synthesis starting from commercially available precursors such as 6-bromo-[1,2]triazolo[1,5-a]pyridine and subsequent functional group transformations.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method that combines the formation of the triazolopyridine core with the introduction of the amino and hydroxyl groups in a single reaction step. This method not only simplifies the synthetic process but also improves yield and purity compared to traditional multi-step approaches.

Biological Activities

2-amino-5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-6-ol has been extensively studied for its potential biological activities. One of its most notable properties is its ability to act as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown potent inhibitory activity against certain kinases that are implicated in cancer progression and inflammatory diseases.

A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-amino-5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-6-ol effectively inhibits the activity of protein kinase C (PKC), which plays a crucial role in cell signaling pathways associated with cancer cell proliferation and survival. The compound's ability to selectively target PKC isoforms without affecting other kinases makes it a promising lead for developing more specific and effective anticancer agents.

In addition to its anticancer potential, 2-amino-5H,6H,7H,8H-1,2，4triazolo[1，5-a]pyridin-6-ol has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California found that this compound can significantly reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it could be useful in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Potential Applications

The unique combination of structural features and biological activities makes 2-amino-5H，6H，7H，8H - 1，2，4triazolo [ 1，5 -a ] pyridin - 6 - ol a versatile compound with a wide range of potential applications in drug discovery and development. Its ability to inhibit key enzymes involved in cancer progression and inflammation positions it as a valuable lead compound for further optimization and clinical evaluation.

In the field of oncology, 2-amino - 5 H，6 H，7 H，8 H - 1，2，4triazolo [ 1，5 -a ] pyridin - 6 - ol could be developed into novel anticancer drugs that target specific kinases involved in tumor growth and metastasis. Preclinical studies have shown promising results in reducing tumor size and preventing cancer cell migration in animal models. Further clinical trials are needed to validate these findings and assess its safety and efficacy in human patients.

Beyond cancer therapy, 2-amino - 5 H，6 H，7 H，8 H - 1，2，4triazolo [ 1，5 -a ] pyridin - 6 - ol 's anti-inflammatory properties make it an attractive candidate for treating chronic inflammatory conditions. Clinical trials are currently underway to evaluate its effectiveness in reducing inflammation and improving symptoms in patients with rheumatoid arthritis and other autoimmune disorders.

Clinical Trials and Future Directions

The ongoing clinical trials for 2-amino - 5 H，6 H，7 H，8 H - 1，2，4triazolo [ 1，5 -a ] pyridin - 6 - ol are focused on assessing its safety profile and therapeutic efficacy in various disease settings. Preliminary results have been encouraging,

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